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Compound of Interest

Compound Name: Ethylenediamine sulfate

Cat. No.: B1220251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethylenediamine sulfate is an organic compound that is the salt formed from the

neutralization of ethylenediamine with sulfuric acid. It presents as a white to almost white

crystalline powder.[1] This compound is noted for its hygroscopic nature, readily absorbing

moisture from the atmosphere, which necessitates careful storage and handling.[1] It is highly

soluble in water, forming a nearly transparent solution, and is also soluble in ethanol.[1][2]

Ethylenediamine sulfate serves as a versatile precursor and reagent in various chemical,

pharmaceutical, and agricultural applications.

Chemical and Physical Properties
Ethylenediamine sulfate is a salt with the molecular formula C₂H₁₀N₂O₄S and a molecular

weight of approximately 158.18 g/mol .[1] It is composed of the ethylenediammonium cation

and the sulfate anion.
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Identifier Value

CAS Number 22029-36-3[1], 25723-52-8

IUPAC Name ethane-1,2-diamine;sulfuric acid[1][3]

Molecular Formula C₂H₁₀N₂O₄S[1]

Molecular Weight 158.18 g/mol [1]

InChI
InChI=1S/C2H8N2.H2O4S/c3-1-2-4;1-

5(2,3)4/h1-4H2;(H2,1,2,3,4)[4]

InChI Key BNZCDZDLTIHJAC-UHFFFAOYSA-N[4]

SMILES C(CN)N.OS(=O)(=O)O[1][3]

Synonyms
Ethylenediammonium sulfate, Ethylenediamine

monosulfate, 1,2-Ethanediamine, sulfate (1:1)[3]

Physical Properties
Property Value

Appearance White to almost white crystalline powder[1]

Melting Point 225-228°C[5]

Solubility
High solubility in water (forms a nearly

transparent solution); Soluble in ethanol[1][2][5]

Hygroscopicity Highly hygroscopic[1]

Acid-Base Properties
The ethylenediammonium ion, the conjugate acid of ethylenediamine, has two pKa values.

pKa Value Reported Value

pKa₁ 6.848[2]

pKa₂ 9.928[2]
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Synthesis and Purification
Laboratory Scale Synthesis
Ethylenediamine sulfate is typically synthesized in the laboratory through the acid-base

neutralization reaction of ethylenediamine with concentrated sulfuric acid. This reaction is

highly exothermic and requires careful temperature control.

Experimental Protocol:

Reaction Setup: In a 4-liter beaker equipped with a mechanical stirrer and cooled in an ice

bath, add 178 mL (2.66 moles) of 99% ethylenediamine and 750 mL of 99% ethanol.

Acid Addition: While continuously stirring and maintaining the temperature in the ice bath,

slowly add 145 mL (2.64 moles) of 96.8% concentrated sulfuric acid dropwise. Caution: The

reaction is highly exothermic.

Product Formation: As the product forms, the mixture will become viscous. Add an additional

two portions of 250 mL of ethanol to facilitate stirring.

Isolation: Isolate the resulting colorless ethylenediammonium sulfate precipitate by vacuum

filtration.

Washing: Wash the collected solid with 375 mL of 99% ethanol followed by 250 mL of diethyl

ether to remove any residual impurities.

Drying: Air-dry the purified product.

Yield: This procedure typically yields approximately 320 grams (2.05 moles), which

corresponds to a 77% yield.

Purification by Recrystallization
Further purification of ethylenediamine sulfate can be achieved by recrystallization.

Experimental Protocol:

Dissolution: Dissolve the crude ethylenediamine sulfate in a minimum amount of hot water.

For example, 175 grams of the compound can be dissolved in 160 mL of warm distilled water
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at 60°C.

Crystallization: Allow the solution to cool slowly to room temperature. Pure crystals of

ethylenediamine sulfate will form, leaving impurities in the solution.

Isolation and Drying: Collect the crystals by filtration, wash with a small amount of cold

ethanol, and dry. This process can yield a product with a purity of 98-99%.

Analytical Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (in D₂O): The proton NMR spectrum of ethylenediamine sulfate in D₂O shows a

single prominent peak.

Chemical Shift (δ): 3.410 ppm

Assignment: The singlet at 3.410 ppm is assigned to the four equivalent methylene

protons (CH₂) of the ethylenediammonium cation.[4] The protons of the ammonium groups

(-NH₃⁺) exchange with the deuterium of the solvent and are therefore not typically

observed.

¹³C NMR: The carbon-13 NMR spectrum is expected to show a single resonance

corresponding to the two equivalent ethylene carbons.

Experimental Protocol for NMR Analysis:

Sample Preparation: Prepare a solution of ethylenediamine sulfate in a suitable deuterated

solvent, such as deuterium oxide (D₂O).

Instrumentation: Acquire the ¹H and ¹³C NMR spectra on a standard NMR spectrometer.

Referencing: Use an appropriate internal or external standard for chemical shift referencing

(e.g., TMS or the residual solvent peak).

Infrared (IR) Spectroscopy
The IR spectrum of ethylenediamine sulfate displays characteristic absorption bands for the

ammonium and sulfate groups.
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Wavenumber (cm⁻¹) Assignment

3200-3500
N-H stretching of the protonated primary amine

groups (-NH₃⁺)[1]

2800-3000
C-H stretching of the methylene groups (-CH₂)

[1]

~1580 N-H bending of the ammonium groups

~1100 S=O stretching of the sulfate anion

Experimental Protocol for IR Analysis:

Sample Preparation: Prepare a sample for analysis, typically as a potassium bromide (KBr)

pellet or as a mull in an appropriate oil (e.g., Nujol).

Instrumentation: Record the IR spectrum using a Fourier Transform Infrared (FTIR)

spectrometer over the standard mid-IR range (e.g., 4000-400 cm⁻¹).

Applications
Ethylenediamine sulfate has a range of applications in different fields.

Chemical Synthesis: It serves as a precursor for the synthesis of various other chemicals

and pharmaceuticals.[4]

Agriculture: It is utilized as a chelating agent for micronutrients in fertilizers.[4] The

ethylenediamine moiety can form stable complexes with metal ions such as iron, zinc, and

manganese, enhancing their solubility and bioavailability to plants.

Laboratory Reagent: In analytical chemistry, it can be used in titrations and as a reducing

agent in volumetric analysis.[4]

Crystallography: Due to its ability to form well-defined crystals, it is used in crystal growth

and characterization studies, including as a chiral resolving agent.[1]

Safety and Toxicology
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Ethylenediamine sulfate is classified as a toxic and irritant compound.[1]

Hazards: It can cause skin irritation, serious eye damage, and respiratory problems upon

inhalation.[1] It is classified as acutely toxic upon skin contact.[1]

Toxicology: The toxicological data for ethylenediamine (the parent compound) provides an

indication of its potential effects.

LD50 (Oral, Rat): 866 mg/kg

LD50 (Dermal, Rabbit): 560 mg/kg

Handling: When handling ethylenediamine sulfate, it is essential to use appropriate

personal protective equipment (PPE), including gloves, safety goggles, and respiratory

protection. Work should be conducted in a well-ventilated area.
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Caption: Workflow for the laboratory synthesis of Ethylenediamine Sulfate.
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Caption: Chelation of a metal ion by ethylenediamine to form a stable complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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